Cas no 1875796-95-4 (tert-butyl 3-((methylsulfonyl)methyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-((methylsulfonyl)methyl)piperidine-1-carboxylate
• CAS No: 1875796-95-4
• MF: C₁₂H₂₃NO₄S
• MW: 277.380322694778
• CID: 4630318
• Update Time: 2025-11-05

tert-butyl 3-((methylsulfonyl)methyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-((methylsulfonyl)methyl)piperidine-1-carboxylate

• Inchi： 1S/C12H23NO4S/c1-12(2,3)17-11(14)13-7-5-6-10(8-13)9-18(4,15)16/h10H,5-9H2,1-4H3
• InChI Key： DRZYQQYXAHBTKU-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC(CS(C)(=O)=O)C1

Additional information on tert-butyl 3-((methylsulfonyl)methyl)piperidine-1-carboxylate

tert-butyl 3-((methylsulfonyl)methyl)piperidine-1-carboxylate (CAS No. 1875796-95-4): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, tert-butyl 3-((methylsulfonyl)methyl)piperidine-1-carboxylate (CAS No. 1875796-95-4) has emerged as a compound of significant interest. This piperidine derivative is widely utilized in drug discovery and medicinal chemistry due to its versatile carboxylate and sulfonyl functional groups. Its tert-butyl moiety further enhances its stability, making it a valuable intermediate in synthetic pathways. Researchers and industry professionals often seek information on its synthesis, applications, and properties, reflecting its growing importance in modern chemistry.

The methylsulfonyl group in tert-butyl 3-((methylsulfonyl)methyl)piperidine-1-carboxylate contributes to its unique reactivity, enabling it to participate in various cross-coupling reactions and nucleophilic substitutions. This characteristic aligns with current trends in green chemistry, where efficient and sustainable synthetic methods are prioritized. Users frequently search for "piperidine derivatives in drug development" or "sulfonyl-containing compounds in medicinal chemistry", highlighting the compound's relevance in cutting-edge research. Additionally, its CAS No. 1875796-95-4 serves as a critical identifier for regulatory and commercial purposes.

From a structural perspective, the piperidine ring in tert-butyl 3-((methylsulfonyl)methyl)piperidine-1-carboxylate is a common scaffold in bioactive molecules. This feature has spurred interest in its potential pharmacological applications, particularly in central nervous system (CNS) drug design. Queries like "piperidine-based CNS drugs" or "sulfonylmethyl piperidine synthesis" are prevalent in academic and industrial search trends, underscoring the compound's role in addressing unmet medical needs. Its tert-butyl carbamate group also offers protection during multi-step syntheses, a topic often explored in organic synthesis forums.

The solubility and stability of tert-butyl 3-((methylsulfonyl)methyl)piperidine-1-carboxylate are frequently discussed among chemists. These properties are crucial for its handling in laboratory settings and scale-up processes. Searches related to "piperidine carboxylate solubility" or "methylsulfonylmethyl piperidine stability" indicate a strong demand for practical insights into its behavior under different conditions. Furthermore, the compound's compatibility with catalysts and reagents is a hot topic, especially in the context of transition-metal-catalyzed reactions.

In summary, tert-butyl 3-((methylsulfonyl)methyl)piperidine-1-carboxylate (CAS No. 1875796-95-4) is a multifaceted compound with broad applicability in drug discovery, material science, and chemical synthesis. Its structural features and functional groups make it a subject of ongoing research, as evidenced by frequent searches for "piperidine carboxylate applications" and "sulfonylmethyl piperidine derivatives". As the scientific community continues to explore its potential, this compound remains a cornerstone in the development of innovative chemical solutions.